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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-phenoxyethanamine, a key
chemical intermediate and a parent compound to a diverse range of biologically active
molecules. This document details its chemical identity, synthesis protocols, and available
pharmacological data. Due to the limited direct research on 2-phenoxyethanamine itself, this
guide also explores the activities of its close derivatives to provide a broader context for its
potential applications in drug discovery and development.

Chemical Identification

Table 1: Chemical Identifiers for 2-Phenoxyethanamine

Identifier Value

IUPAC Name 2-phenoxyethanamine[1]

CAS Number 1758-46-9[1]

Molecular Formula CsH11NO[1]

Molecular Weight 137.18 g/mol [1]

Synonyms 2-Phenoxyethylamine, Phenoxyethylamine
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Synthesis of 2-Phenoxyethanamine

A common industrial method for the synthesis of 2-alkoxyphenoxyethanamines, which can be
adapted for 2-phenoxyethanamine, involves a two-step process. The first step is the reaction of
a phenol with a 2-alkyloxazoline to form a 2-alkoxyphenoxyethylacetamide intermediate. This is
followed by hydrolysis of the acetamide to yield the final phenoxyethanamine product.[2][3]

Experimental Protocol: General Synthesis of 2-
Alkoxyphenoxyethanamines

This protocol describes a general method that can be adapted for the synthesis of 2-
phenoxyethanamine by using phenol as the starting material.

Step 1: Synthesis of N-[2-(2-Alkoxyphenoxy)-ethyl]-acetamide

o A mixture of the corresponding ortho-substituted phenol (e.g., guaiacol for 2-
methoxyphenoxyethanamine) and a 2-alkyloxazoline (e.g., 2-methyloxazoline) is heated in a
three-necked flask equipped with a stirrer, condenser, and thermometer.[2]

e The reaction mixture is typically heated at elevated temperatures (e.g., 160°C) for several
hours (e.g., 20 hours).[2]

 After cooling, the reaction mixture is poured into water.[2]

e The resulting solid residue, the N-[2-(2-alkoxyphenoxy)-ethyl]-acetamide, is collected,
washed with water, and dried.[2]

Step 2: Hydrolysis to 2-Alkoxyphenoxyethanamine

o The N-[2-(2-alkoxyphenoxy)-ethyl]-acetamide intermediate is refluxed in an acidic solution
(e.g., 5N HCI) for several hours (e.g., 4 hours).[2]

e The pH of the reaction mixture is then adjusted to 8-9 with a base solution (e.g., 30%
NaOH).[2]

o The oily layer containing the product is extracted with a suitable solvent (e.g., toluene).[3]
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¢ The solvent is evaporated, and the final product, 2-alkoxyphenoxyethanamine, is purified by
vacuum distillation.[3]

Diagram 1: General Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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